![molecular formula C12H23NO3 B6278465 rac-tert-butyl N-[(1R,2R)-2-hydroxycyclohexyl]-N-methylcarbamate, trans CAS No. 121788-52-1](/img/no-structure.png)
rac-tert-butyl N-[(1R,2R)-2-hydroxycyclohexyl]-N-methylcarbamate, trans
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Rac-tert-butyl N-[(1R,2R)-2-hydroxycyclohexyl]-N-methylcarbamate, trans (RTB-HCM) is a cyclic carbamate derivative of tert-butyl alcohol and a synthetic compound with a wide range of applications. It has been used in scientific research for its versatility in chemical synthesis and its ability to act as a catalyst for biochemical reactions. RTB-HCM has a wide range of applications in the fields of medicine, biochemistry, and pharmacology.
Scientific Research Applications
Rac-tert-butyl N-[(1R,2R)-2-hydroxycyclohexyl]-N-methylcarbamate, trans has been used in a variety of scientific research applications. It has been used as a catalyst in the synthesis of peptides, small molecules, and other organic compounds. It has also been used in the synthesis of pharmaceuticals, such as antibiotics and antiviral drugs. Additionally, this compound has been used in the study of enzyme-catalyzed reactions, as well as in the study of the structure and function of proteins.
Mechanism of Action
The mechanism of action of rac-tert-butyl N-[(1R,2R)-2-hydroxycyclohexyl]-N-methylcarbamate, trans is not fully understood, but it is believed to act as a catalyst in biochemical reactions. It is thought to interact with the active sites of enzymes, allowing for the formation of new chemical bonds and the activation of substrates. Additionally, this compound is believed to act as a hydrogen bond donor, allowing for the formation of hydrogen bonds between molecules and the stabilization of reactive intermediates.
Biochemical and Physiological Effects
This compound has been shown to act as a catalyst in the synthesis of peptides, small molecules, and other organic compounds. Additionally, it has been shown to increase the rate of enzyme-catalyzed reactions, as well as to stabilize reactive intermediates. This compound has also been shown to have a variety of biochemical and physiological effects, including the inhibition of enzymes involved in the synthesis of nucleic acids and proteins.
Advantages and Limitations for Lab Experiments
The use of rac-tert-butyl N-[(1R,2R)-2-hydroxycyclohexyl]-N-methylcarbamate, trans in laboratory experiments has a number of advantages. It is a mild reaction, which can be carried out at room temperature, and it is relatively inexpensive. Additionally, it is a versatile compound, which can be used in a variety of biochemical reactions.
However, there are also some limitations to the use of this compound in laboratory experiments. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. Additionally, it is a relatively unstable compound, which can degrade over time.
Future Directions
The use of rac-tert-butyl N-[(1R,2R)-2-hydroxycyclohexyl]-N-methylcarbamate, trans in scientific research is a relatively new field, and there are a number of potential future directions for research. One potential direction is the development of new synthetic methods for the production of this compound. Additionally, further research could be conducted on the mechanism of action of this compound and its biochemical and physiological effects. Additionally, research could be conducted on the potential applications of this compound in the fields of medicine, biochemistry, and pharmacology. Finally, further research could be conducted on the potential limitations and safety concerns associated with the use of this compound in laboratory experiments.
Synthesis Methods
Rac-tert-butyl N-[(1R,2R)-2-hydroxycyclohexyl]-N-methylcarbamate, trans is synthesized by reacting tert-butyl alcohol with cyclohexylamine in the presence of an acid catalyst. The reaction proceeds through a series of steps, including the formation of a cyclic tert-butyl carbamate intermediate, followed by hydrolysis of the intermediate to form the desired product. The reaction can be carried out at room temperature and is generally considered to be a mild reaction.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl N-[(1R,2R)-2-hydroxycyclohexyl]-N-methylcarbamate, trans involves the protection of the hydroxyl group on cyclohexane, followed by the reaction with tert-butyl N-methylcarbamate. The resulting intermediate is then subjected to trans-selective reduction to obtain the final product.", "Starting Materials": [ "Cyclohexanol", "tert-Butyl N-methylcarbamate", "Sodium borohydride", "Methanol", "Chloroform", "Sodium hydroxide", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Protection of cyclohexanol by reaction with tert-butyldimethylsilyl chloride in the presence of imidazole to obtain tert-butyldimethylsilyl ether of cyclohexanol.", "Step 2: Reaction of tert-butyldimethylsilyl ether of cyclohexanol with tert-butyl N-methylcarbamate in the presence of sodium hydride to obtain the protected intermediate.", "Step 3: Reduction of the protected intermediate with sodium borohydride in methanol to obtain the trans-selective reduction product.", "Step 4: Deprotection of the hydroxyl group by reaction with hydrochloric acid in chloroform to obtain rac-tert-butyl N-[(1R,2R)-2-hydroxycyclohexyl]-N-methylcarbamate, trans.", "Step 5: Purification of the final product by recrystallization from a suitable solvent." ] } | |
CAS RN |
121788-52-1 |
Molecular Formula |
C12H23NO3 |
Molecular Weight |
229.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.